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Compound of Interest

Compound Name:
1,4-Bis(2,2,2-

trifluoroethoxy)tetrafluorobenzene

CAS No.: 6715-31-7

Cat. No.: B1607645

Get Quote

1,4-Bis(2,2,2-trifluoroethoxy)tetrafluorobenzene (CAS: 6715-31-7) is a highly fluorinated

aromatic ether.[1][2] Its structure, featuring a tetrafluorinated benzene core and two

trifluoroethoxy side chains, makes it a compound of interest for researchers in materials

science, medicinal chemistry, and advanced organic synthesis. The dense fluorination imparts

unique electronic properties and metabolic stability, which are highly sought after in drug

development.

However, the very features that make this compound synthetically valuable also necessitate a

rigorous approach to safety. Comprehensive, publicly accessible Safety Data Sheets (SDS)

with standardized GHS classifications for this specific molecule are limited. Therefore, this

guide adopts the precautionary principle. It synthesizes available data for the compound with

established safety protocols for structurally related fluorinated aromatic compounds to provide

a robust framework for its safe handling, storage, and emergency management.[3][4] This

document is intended for researchers, scientists, and drug development professionals who may

handle this compound.
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Section 1: Physicochemical Profile and Hazard
Assessment
A thorough understanding of a chemical's properties is the foundation of a reliable safety

assessment. While complete toxicological data is not readily available, its physical

characteristics and the known hazards of similar compounds provide a basis for a conservative

risk evaluation.

Physicochemical Data
The known physical and chemical properties of 1,4-Bis(2,2,2-
trifluoroethoxy)tetrafluorobenzene are summarized below. Its solid state at room

temperature is a key consideration for handling, primarily concerning the potential for dust

inhalation.

Property Value Source

CAS Number 6715-31-7 [1][2][5]

Molecular Formula C₁₀H₄F₁₀O₂ [1][2][5]

Molecular Weight 346.12 g/mol [1][2]

Melting Point 68-69°C [1]

Boiling Point 111-112°C / 10 mmHg [1]

Synonyms

1,2,4,5-tetrafluoro-3,6-

bis(2,2,2-

trifluoroethoxy)benzene

[1][2][6]

Appearance Solid Inferred from Melting Point

Inferred Hazard Analysis
Without a formal GHS classification, we must analyze the molecule's structure and available

data points:
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Irritation Potential: An older hazard classification of "Xi" (Irritant) is associated with this

compound.[1] Furthermore, SDS information for structurally similar, though not identical,

fluorinated aromatic compounds frequently lists hazards such as skin irritation (H315),

serious eye irritation (H319), and potential respiratory irritation (H335).[7][8] It is prudent to

assume this compound carries similar risks.

Inhalation Hazard: As a solid with a relatively low melting point, the primary inhalation risk is

from fine dust or particulates generated during handling.

Thermal Decomposition: Like many highly fluorinated organic molecules, thermal

decomposition, especially during a fire, can lead to the release of highly toxic and corrosive

gases, such as hydrogen fluoride (HF).[4][9]

Lack of Toxicological Data: The absence of comprehensive acute and chronic toxicity data

necessitates handling this compound as if it were potentially toxic, particularly with repeated

exposure.

Section 2: Proactive Risk Mitigation and Personal
Protective Equipment (PPE)
A multi-layered approach to safety, prioritizing engineering controls over personal reliance on

PPE, is essential. This "hierarchy of controls" is a fundamental principle of laboratory safety.
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Hierarchy of Controls for Safe Handling

Engineering Controls
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Caption: The Hierarchy of Controls prioritizes systematic safety measures.

Core Safety Requirements
Engineering Controls: All handling of 1,4-Bis(2,2,2-trifluoroethoxy)tetrafluorobenzene,

including weighing and transfers, must be performed inside a certified chemical fume hood.

[3][10] This is the most critical step to prevent inhalation of chemical dust and contain any

potential spills.

Administrative Controls: Detailed Standard Operating Procedures (SOPs) for the handling,

storage, and disposal of this compound must be written and readily available.[3] All

personnel must be trained on these SOPs and the specific hazards before working with the

material. Avoid working alone when handling this chemical.[3]

Personal Protective Equipment (PPE): The final barrier between the researcher and the

chemical, PPE must be selected carefully and worn at all times.

Eye Protection: Chemical splash goggles are mandatory.[3][10] When handling larger

quantities or performing operations with a higher risk of splashing, a face shield should be
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worn in addition to goggles.[3]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Always inspect

gloves for tears or holes before use. For tasks involving solvents, consult the glove

manufacturer’s compatibility chart to ensure adequate protection.[3][4]

Body Protection: A flame-resistant lab coat must be worn and kept fully buttoned.[3]

Section 3: Standard Operating Protocols
Adherence to validated protocols minimizes risk and ensures experimental reproducibility.

Storage and Handling Protocol
Objective: To ensure the chemical's integrity and prevent accidental exposure during storage

and routine handling.

Methodology:

Receiving: Upon receipt, visually inspect the container for any damage or leaks.

Labeling: Ensure the container is clearly labeled with the full chemical name, CAS number,

and appropriate hazard warnings (e.g., "Irritant," "Handle in Fume Hood").[10]

Storage: Store the container in a cool, dry, and well-ventilated area designated for chemical

storage.[3][10] Ensure it is segregated from incompatible materials such as strong acids,

bases, and oxidizing agents.[3]

Preparation for Use: Before handling, move the container into a chemical fume hood. Allow

the container to reach ambient temperature before opening to prevent moisture

condensation.

Weighing and Transfer:

Don all required PPE (goggles, gloves, lab coat).

Perform all transfers over a disposable, absorbent bench liner to contain any minor spills.
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Use a dedicated spatula to carefully transfer the solid chemical to a tared weigh boat or

reaction vessel.

Avoid any actions that could generate dust, such as rapid scraping or dropping the

material from a height.

Once the transfer is complete, securely close the primary container.

Cleanup: Clean the spatula and any non-disposable equipment thoroughly. Dispose of

contaminated weigh boats, bench liners, and gloves as hazardous waste.

Section 4: Emergency Response Procedures
Rapid and correct response during an emergency is critical to mitigating harm.

Chemical Spill Response
For a minor spill contained within a fume hood, a trained researcher can safely manage the

cleanup. For any major spill or a spill outside of a fume hood, evacuate the area and contact

emergency personnel immediately.[11][12]
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Caption: Workflow for responding to a minor chemical spill.
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Spill Cleanup Protocol:

Alert: Immediately alert others in the vicinity.[13]

Containment: Prevent the spread of the solid material. For liquids, create a dike around the

spill using an inert absorbent material like vermiculite, sand, or commercial spill absorbents.

[13]

Cleanup: Gently cover the spill with absorbent material, working from the outside in to

minimize dust.[13]

Collection: Carefully sweep the absorbed material into a labeled, sealable container for

hazardous waste disposal.[5][14]

Decontamination: Clean the spill area and any contaminated equipment with a suitable

solvent, followed by soap and water.[13][14] All cleaning materials should also be disposed

of as hazardous waste.

First Aid and Exposure Response
Immediate and appropriate first aid is crucial in the event of an exposure.[5][7]
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Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air immediately. If

breathing is difficult, provide oxygen. If not

breathing, begin artificial respiration. Seek

immediate medical attention.[5][7]

Skin Contact

Remove all contaminated clothing immediately.

[14] Wash the affected area thoroughly with

soap and plenty of water for at least 15 minutes.

[5][7] Seek medical attention if irritation

develops or persists.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids.[5][7] Remove

contact lenses if present and easy to do.[7]

Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person.[5][7] Call a physician or

Poison Control Center immediately.[5][13]

Conclusion: A Commitment to the Precautionary
Principle
1,4-Bis(2,2,2-trifluoroethoxy)tetrafluorobenzene is a valuable compound for chemical

innovation. However, in the absence of complete safety and toxicological data, its handling

demands a conservative and proactive approach. By implementing robust engineering controls,

adhering to strict handling protocols, and being prepared for emergencies, researchers can

work with this material safely and effectively. The responsibility for safety lies with every

individual in the laboratory, grounded in a thorough understanding of the potential risks and the

scientifically validated procedures designed to mitigate them.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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